N-(1-Cyano-1-cyclopropylethyl)-2-[3-(1H-imidazol-2-YL)piperidin-1-YL]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-Cyano-1-cyclopropylethyl)-2-[3-(1H-imidazol-2-YL)piperidin-1-YL]acetamide, also known as CCPA, is a synthetic compound that has been widely used in scientific research for its potential therapeutic applications. CCPA is a selective A1 adenosine receptor agonist that has been shown to have various biochemical and physiological effects.
Scientific Research Applications
Antimicrobial Applications
N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide derivatives have been investigated for their antimicrobial activities, displaying effectiveness against pathogenic bacteria and Candida species. These compounds have shown a particular potency against fungi, indicating their potential use in developing antimicrobial agents (Mokhtari & Pourabdollah, 2013).
Antitumor Activity
Several studies have highlighted the antitumor activity of compounds related to N-(1-Cyano-1-cyclopropylethyl)-2-[3-(1H-imidazol-2-YL)piperidin-1-YL]acetamide. For instance, derivatives have demonstrated inhibitory effects on various cell lines, including cyclopenta[b]thiophene derivatives showing promising results against three different cancer cell lines. Fused pyrimidine acetonitrile derivatives, in particular, exhibited significant inhibitory effects, comparable to those of known chemotherapy agents (Albratty, El-Sharkawy, & Alam, 2017).
Insecticidal Properties
Newly synthesized compounds incorporating the thiadiazole moiety have been assessed for their insecticidal properties against the cotton leafworm, Spodoptera littoralis. These studies suggest the potential for developing new insecticides based on this chemical structure (Fadda et al., 2017).
Nonlinear Optical Materials
Compounds similar to N-(1-Cyano-1-cyclopropylethyl)-2-[3-(1H-imidazol-2-YL)piperidin-1-YL]acetamide have been explored for their potential in nonlinear optical materials. Studies have examined the impact of donor strength and the extent of conjugation on bond-length alternation, crystal packing, and aggregation, contributing valuable insights into the design of novel optical chromophores (Gainsford, Bhuiyan, & Kay, 2008).
Antimicrobial Agents Utilizing 2-Cyano-N-arylacetamide
Research involving 2-Cyano-N-arylacetamide in the synthesis of various nitrogenous heterocycles, including compounds related to N-(1-Cyano-1-cyclopropylethyl)-2-[3-(1H-imidazol-2-YL)piperidin-1-YL]acetamide, has shown these molecules as promising antimicrobial agents against a range of bacterial and fungal strains (Ewies & Abdelsalaam, 2020).
properties
IUPAC Name |
N-(1-cyano-1-cyclopropylethyl)-2-[3-(1H-imidazol-2-yl)piperidin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N5O/c1-16(11-17,13-4-5-13)20-14(22)10-21-8-2-3-12(9-21)15-18-6-7-19-15/h6-7,12-13H,2-5,8-10H2,1H3,(H,18,19)(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZEINXUFNQPJJE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C#N)(C1CC1)NC(=O)CN2CCCC(C2)C3=NC=CN3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-Cyano-1-cyclopropylethyl)-2-[3-(1H-imidazol-2-YL)piperidin-1-YL]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.